Cas no 1880041-66-6 (2-Fluoro-N-hydroxypyridine-4-carboxamide)

• Product Name: 2-Fluoro-N-hydroxypyridine-4-carboxamide
• CAS No: 1880041-66-6
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• CID: 5698770
• PubChem ID: 130674370
• Update Time: 2025-06-11

2-Fluoro-N-hydroxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1294330
• 2-Fluoro-N-hydroxypyridine-4-carboxamide
• 1880041-66-6
• 4-Pyridinecarboxamide, 2-fluoro-N-hydroxy-

• Inchi： 1S/C6H5FN2O2/c7-5-3-4(1-2-8-5)6(10)9-11/h1-3,11H,(H,9,10)
• InChI Key： TYWUTLHAHCYIIF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(NO)=O)C=CN=1

Computed Properties

• Exact Mass: 156.03350557g/mol
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.442±0.06 g/cm3(Predicted)
• pka: 7.58±0.10(Predicted)

Additional information on 2-Fluoro-N-hydroxypyridine-4-carboxamide

Recent Advances in the Study of 2-Fluoro-N-hydroxypyridine-4-carboxamide (CAS: 1880041-66-6)

2-Fluoro-N-hydroxypyridine-4-carboxamide (CAS: 1880041-66-6) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a selective inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. This research brief aims to synthesize the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

One of the key areas of interest in recent research is the compound's ability to modulate the activity of histone deacetylases (HDACs), a class of enzymes implicated in gene expression regulation. Studies have demonstrated that 2-Fluoro-N-hydroxypyridine-4-carboxamide exhibits selective inhibition of HDAC6, which plays a critical role in protein degradation and cellular stress responses. This selectivity is attributed to the unique structural features of the compound, including the fluorine substitution and the hydroxamic acid moiety, which enhance its binding affinity and specificity.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy in preclinical models of cancer and inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 2-Fluoro-N-hydroxypyridine-4-carboxamide significantly reduced tumor growth in xenograft models of multiple myeloma by disrupting the aggresome pathway, a mechanism critical for cancer cell survival. Additionally, the compound showed minimal off-target effects, suggesting a favorable safety profile for further clinical development.

Beyond its anticancer potential, emerging research has explored the compound's utility in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience revealed that 2-Fluoro-N-hydroxypyridine-4-carboxamide could attenuate neuroinflammation and improve cognitive function in animal models of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and target HDAC6 in neuronal cells positions it as a promising candidate for treating central nervous system disorders.

Despite these promising findings, challenges remain in the clinical translation of 2-Fluoro-N-hydroxypyridine-4-carboxamide. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating the development of optimized formulations or prodrug strategies. Furthermore, ongoing research is investigating potential drug-drug interactions and long-term toxicity profiles to ensure its suitability for human use.

In conclusion, 2-Fluoro-N-hydroxypyridine-4-carboxamide (CAS: 1880041-66-6) represents a versatile and potent small molecule with broad therapeutic potential. Its selective inhibition of HDAC6 and favorable pharmacological properties make it a compelling candidate for further development in oncology, neurology, and immunology. Future research should focus on addressing the current limitations and advancing the compound through clinical trials to fully realize its therapeutic benefits.